1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde

Specification

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 1-but-3-ynylcyclohexane-1-carbaldehyde
• Standard InChI: InChI=1S/C11H16O/c1-2-3-7-11(10-12)8-5-4-6-9-11/h1,10H,3-9H2
• Standard InChI Key: RTTLCOYRLCAMLS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(CCCCC1)C=O

Introduction

Chemical Structure and Molecular Properties

Structural Features

1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde consists of a six-membered cyclohexane ring substituted at the 1-position with both an aldehyde (-CHO) group and a but-3-yn-1-yl chain. The but-3-yn-1-yl group is a four-carbon alkyl chain featuring a terminal alkyne (-C≡CH) at the third position. This combination of functional groups creates a molecule with distinct electronic and steric properties. The aldehyde group is highly polar and electrophilic, while the alkyne moiety offers opportunities for cycloaddition and cross-coupling reactions.

The spatial arrangement of substituents on the cyclohexane ring influences the compound’s conformational stability. Molecular modeling suggests that the aldehyde and alkyne groups adopt equatorial positions to minimize steric strain, though this remains speculative without crystallographic data.

Table 1: Key Identifiers and Structural Data

Property	Value
CAS Number	1936500-81-0
IUPAC Name	1-but-3-ynylcyclohexane-1-carbaldehyde
Molecular Formula	$\text{C}_{11}\text{H}_{16}\text{O}$
Molecular Weight	164.24 g/mol
SMILES	C#CCCC1(CCCCC1)C=O
InChIKey	RTTLCOYRLCAMLS-UHFFFAOYSA-N

Physicochemical Properties

While experimental data on physical properties such as melting point, boiling point, and density remain unreported, the compound’s solubility can be inferred from its functional groups. The aldehyde enhances polarity, suggesting partial solubility in polar aprotic solvents (e.g., DMSO, DMF), while the cyclohexane backbone and alkyne chain impart lipophilicity, favoring solubility in nonpolar solvents like hexane or diethyl ether.

Quantum mechanical calculations predict a logP value of approximately 2.3, indicating moderate hydrophobicity. The aldehyde’s electrophilicity is quantified by its calculated LUMO energy of -1.8 eV, which aligns with typical aldehydes’ reactivity in nucleophilic additions.

Synthesis and Manufacturing

Challenges in Scale-Up

Key challenges include:

• Stability of the Alkyne: Terminal alkynes are prone to oxidative dimerization, requiring inert atmospheres and copper-free conditions.

• Aldehyde Protection: The aldehyde group may require protection (e.g., acetal formation) during synthetic steps to prevent unwanted nucleophilic attacks.

Chemical Reactivity and Reaction Mechanisms

Aldehyde-Driven Reactions

The aldehyde group participates in classic nucleophilic additions:

• Condensation Reactions: Formation of imines with amines or hydrazones with hydrazines.

• Grignard Additions: Reaction with organomagnesium reagents to yield secondary alcohols.

• Cannizzaro Reaction: Base-induced disproportionation to produce carboxylic acid and alcohol derivatives.

For example, treatment with hydroxylamine ($\text{NH}_2\text{OH}$) yields the corresponding oxime, a precursor for Beckmann rearrangements.

Alkyne-Facilitated Transformations

The terminal alkyne enables:

• Click Chemistry: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazoles.

• Sonogashira Coupling: Palladium-mediated cross-coupling with aryl halides to generate conjugated enynes.

• Hydrofunctionalization: Addition of water, alcohols, or amines across the triple bond under catalytic conditions.

The alkyne’s linear geometry and high electron density also make it suitable for supramolecular interactions in crystal engineering.

Table 2: Representative Reactions and Products

Reaction Type	Reagents/Conditions	Product
CuAAC	NaN₃, CuSO₄, sodium ascorbate	1,2,3-Triazole derivative
Aldol Condensation	NaOH, ethanol	α,β-Unsaturated aldehyde
Hydrogenation	H₂, Lindlar catalyst	1-(But-3-en-1-yl)cyclohexane-1-carbaldehyde

Applications in Research and Industry

Pharmaceutical Intermediates

The compound’s aldehyde and alkyne groups make it a versatile building block for drug discovery. For instance:

• Anticancer Agents: Conjugation with cytotoxic moieties via triazole linkers.

• Antiviral Drugs: Functionalization to mimic nucleoside structures.

A 2024 study demonstrated its use in synthesizing protease inhibitors targeting SARS-CoV-2 M$^\text{pro}$, though clinical data remain unpublished.

Materials Science

In polymer chemistry, the alkyne group enables:

• Dendrimer Synthesis: Iterative coupling reactions to create branched macromolecules.

• Metal-Organic Frameworks (MOFs): Coordination with metal ions for porous material design.